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Compound of Interest

Compound Name: 2-Benzylamino-4-methylpyridine

Cat. No.: B077082

2-Benzylamino-4-methylpyridine: A Technical
Overview

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a comprehensive technical guide on 2-Benzylamino-4-
methylpyridine, summarizing its known properties and outlining a probable synthetic pathway.
Due to the limited publicly available data, this guide also highlights the current gaps in
knowledge regarding its biological activity and history.

Core Compound Information

2-Benzylamino-4-methylpyridine, also known as N-benzyl-4-methylpyridin-2-amine, is a
substituted pyridine derivative. Basic chemical and physical properties are summarized below.

Property Value Reference
CAS Number 58088-62-3 [1]
Molecular Formula Ci13H14N2 [1]
Molecular Weight 198.26 g/mol [1]
Melting Point 98-100 °C [1]
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Synthesis and Discovery

The specific discovery and historical details of 2-Benzylamino-4-methylpyridine are not well-
documented in publicly accessible literature. It is likely that the compound has been
synthesized as a chemical intermediate or as part of a larger library for screening purposes.

Proposed Synthesis Protocol

While a specific, detailed experimental protocol for the synthesis of 2-Benzylamino-4-
methylpyridine is not readily available in published literature, a plausible and commonly
employed method would be the nucleophilic aromatic substitution of a suitable precursor. The
reaction of 2-chloro-4-methylpyridine with benzylamine is a logical synthetic route.

Reaction:

Benzylamine

+ Benzylamine

2-Chloro-4-methylpyridine (Base, Solvent, Heat) b 2-Benzylamino-4-methylpyridine

Click to download full resolution via product page
A proposed synthetic route for 2-Benzylamino-4-methylpyridine.
Experimental Protocol (Hypothetical):

A detailed protocol for a similar transformation, the synthesis of 2-chloro-4-
(piperidinylmethyl)pyridine, involves the condensation of 2-chloro-4-chloromethylpyridine with
piperidine[2]. Adapting this for the synthesis of 2-Benzylamino-4-methylpyridine would likely
involve the following steps:

e Reactant Mixture: In a reaction vessel, 2-chloro-4-methylpyridine would be dissolved in a
suitable high-boiling point solvent, such as dimethylformamide (DMF) or dimethyl sulfoxide
(DMSO).
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» Addition of Base: A non-nucleophilic base, such as triethylamine or potassium carbonate,
would be added to the mixture to act as an acid scavenger.

» Addition of Benzylamine: Benzylamine would be added to the reaction mixture.

e Heating: The reaction mixture would be heated to an elevated temperature (e.g., 100-150
°C) and stirred for several hours to facilitate the nucleophilic substitution.

e Work-up and Purification: Upon completion of the reaction, the mixture would be cooled, and
the product extracted using an organic solvent. The crude product would then be purified,
likely through column chromatography, to yield pure 2-Benzylamino-4-methylpyridine.

Biological Activity and Signaling Pathways

Currently, there is no publicly available information on the biological activity, mechanism of
action, or any associated signaling pathways for 2-Benzylamino-4-methylpyridine. While the
broader class of substituted pyridines has been investigated for various therapeutic
applications, including as antimalarial agents, the specific biological function of this compound
remains uncharacterized.[3]

Due to this lack of data, no diagrams of signaling pathways or experimental workflows related
to the biological effects of 2-Benzylamino-4-methylpyridine can be provided at this time.
Further research and screening are required to elucidate any potential pharmacological
relevance of this compound.

Conclusion

2-Benzylamino-4-methylpyridine is a known chemical entity with defined physical properties.
While a definitive, published synthesis protocol is not available, its preparation can be
reasonably inferred from standard organic chemistry principles. The most significant gap in the
current knowledge of this compound is the complete absence of data regarding its biological
activity. For researchers and drug development professionals, this presents both a challenge
and an opportunity. The compound could be considered a candidate for inclusion in screening
libraries to explore potential novel biological functions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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